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Compound of Interest

Compound Name: (E)-oct-5-en-2-ol

Cat. No.: B136447 Get Quote

Technical Inquiry: (E)-oct-5-en-2-ol
Subject: Investigation into the Natural Occurrence of (E)-oct-5-en-2-ol

To: Researchers, Scientists, and Drug Development Professionals

This document addresses the natural occurrence and sources of the chemical compound (E)-
oct-5-en-2-ol. Following a comprehensive review of available scientific literature and chemical

databases, we have found no definitive evidence to suggest that (E)-oct-5-en-2-ol is a

naturally occurring compound.

Our investigation included targeted searches for this specific isomer within databases of insect

pheromones, plant volatiles, and food chemistry. These searches did not yield any instances of

its isolation from a natural source. Furthermore, a prominent resource in the field of flavors and

fragrances, The Good Scents Company, explicitly states that (E)-5-octen-2-ol is "not found in

nature"[1].

While numerous isomers of C8H16O, the molecular formula for octenol, are known to exist in

nature as volatile compounds in flowers and other organisms, the specific stereoisomer (E)-
oct-5-en-2-ol has not been identified among them. The biosynthesis of unsaturated C8

alcohols in various organisms is a known metabolic process; however, this particular structural

arrangement has not been reported as a product of these pathways.
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Given the lack of evidence for its natural occurrence, a technical guide on the natural sources,

quantitative data, and experimental protocols for extraction of (E)-oct-5-en-2-ol from natural

matrices cannot be provided at this time.

We are prepared to investigate related, naturally occurring isomers of octenol if this would be of

interest. Please advise if you would like to proceed with a report on an alternative compound or

if you can provide any proprietary or unpublished data suggesting the natural occurrence of

(E)-oct-5-en-2-ol that may refine our search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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